![molecular formula C14H13NO4 B1217984 3-[(2,5-Dimethyl-furan-3-carbonyl)-amino]-benzoic acid CAS No. 346579-89-3](/img/structure/B1217984.png)
3-[(2,5-Dimethyl-furan-3-carbonyl)-amino]-benzoic acid
Overview
Description
“3-[(2,5-Dimethyl-furan-3-carbonyl)-amino]-benzoic acid” is a unique chemical compound with the empirical formula C14H13NO4 . It is part of a collection of unique chemicals provided by Sigma-Aldrich to early discovery researchers .
Molecular Structure Analysis
The molecular weight of “3-[(2,5-Dimethyl-furan-3-carbonyl)-amino]-benzoic acid” is 259.26 . The exact molecular structure is not provided in the available resources.Scientific Research Applications
Proteomics Research
This compound is utilized in proteomics , which is the large-scale study of proteins, particularly their structures and functions. The compound’s ability to interact with various proteins makes it valuable for identifying protein modifications, understanding protein-protein interactions, and deciphering complex protein networks within biological systems .
Drug Discovery
In the field of drug discovery , this compound can serve as a building block for the synthesis of novel pharmaceutical agents. Its structural features are conducive to binding with biological targets, potentially leading to the development of new medications with specific mechanisms of action .
Material Science
The unique chemical structure of this compound allows it to be used in material science . It can be incorporated into polymers to alter their properties, such as increasing thermal stability or enhancing electrical conductivity, which is essential for developing advanced materials for various applications .
Chemical Synthesis
As a heterocyclic building block , this compound is valuable in chemical synthesis . It can be used to construct more complex molecules, which are often required in the synthesis of natural products, agrochemicals, and advanced materials .
Analytical Chemistry
In analytical chemistry , this compound can be used as a chromatographic standard or a reagent . Its well-defined structure and properties make it suitable for use in high-performance liquid chromatography (HPLC) and other analytical techniques to quantify or identify other compounds .
Biochemical Research
This compound has applications in biochemical research , where it can be used to study enzyme kinetics and substrate specificity. Its interaction with enzymes can provide insights into enzymatic pathways and help in the design of enzyme inhibitors .
Agricultural Chemistry
In agricultural chemistry , derivatives of this compound could be explored for their potential as pesticides or plant growth regulators . The compound’s structure allows for modifications that can target specific pests or regulate plant growth processes .
Environmental Science
Lastly, in environmental science , this compound can be used in the development of sensors for detecting environmental pollutants. Its reactivity with certain pollutants makes it a candidate for use in sensor technologies that monitor environmental health and safety .
Safety And Hazards
properties
IUPAC Name |
3-[(2,5-dimethylfuran-3-carbonyl)amino]benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13NO4/c1-8-6-12(9(2)19-8)13(16)15-11-5-3-4-10(7-11)14(17)18/h3-7H,1-2H3,(H,15,16)(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MRKCFCRNCNACNW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(O1)C)C(=O)NC2=CC=CC(=C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(2,5-Dimethyl-furan-3-carbonyl)-amino]-benzoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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